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Compound of Interest

Compound Name: 5,5-Dibromobarbituric acid

Cat. No.: B1329663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 5,5-Dibromobarbituric acid are critical for ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for the safe disposal of this corrosive compound, aligning with standard laboratory

safety protocols and regulatory considerations. Adherence to these guidelines will help mitigate

risks and ensure compliance, fostering a secure research environment.

Immediate Safety Precautions and Handling
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) and adhere to the following safety measures. 5,5-Dibromobarbituric acid is classified

as a corrosive substance that can cause severe skin burns and serious eye damage.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, a face shield, chemical-resistant gloves, and a lab coat.[2] In situations

where dust may be generated, a P3 (EN 143) respirator cartridge is recommended.

Ventilation: All handling of 5,5-Dibromobarbituric acid should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[2]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order before handling the compound.[2]
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Quantitative Safety Data Summary
For quick reference, the following table summarizes key safety and physical data for 5,5-
Dibromobarbituric acid.

Property Value Source

GHS Hazard Classifications

Skin Corrosion/Irritation:

Category 1B; Serious Eye

Damage/Eye Irritation:

Category 1

[1][2]

Signal Word Danger

Hazard Statements
H314: Causes severe skin

burns and eye damage
[1]

Storage Class
8A: Combustible corrosive

hazardous materials

Melting Point 240-242 °C [3]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[2]

Step-by-Step Disposal Protocol
The disposal of 5,5-Dibromobarbituric acid must be managed as hazardous waste. Do not

attempt to dispose of this chemical down the drain or in regular trash.[2] The following protocol

outlines the necessary steps for its safe collection and disposal.

1. Waste Collection and Segregation:

Carefully collect any waste 5,5-Dibromobarbituric acid, including contaminated materials

such as weighing paper or disposable labware.

Avoid generating dust during collection.

This waste stream should be segregated from other laboratory waste unless otherwise

directed by your institution's Environmental Health and Safety (EHS) department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1329663?utm_src=pdf-body
https://www.benchchem.com/product/b1329663?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dibromobarbituric-acid
https://www.fishersci.com/store/msds?partNumber=AC439840050&productDescription=5%2C5-DIBROMOBARBITURIC+AC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Dibromobarbituric-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6348456.htm
https://www.fishersci.com/store/msds?partNumber=AC439840050&productDescription=5%2C5-DIBROMOBARBITURIC+AC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1329663?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC439840050&productDescription=5%2C5-DIBROMOBARBITURIC+AC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1329663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Containerization:

Place the collected waste into a designated, chemically compatible, and sealable hazardous

waste container.

The container must be in good condition and have a tightly fitting lid.

Do not overfill the container; a general guideline is to fill it to no more than 75% of its

capacity to allow for expansion.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "5,5-Dibromobarbituric acid."

Indicate the approximate quantity of waste and the date of accumulation. Follow all

institutional and local regulations for hazardous waste labeling.

4. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) or a central hazardous waste storage facility.

The storage area must be secure, well-ventilated, and separate from incompatible materials

such as strong bases and oxidizing agents.[2]

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Chemical waste generators are responsible for ensuring that waste is characterized and

disposed of in accordance with all local, regional, and national regulations.[2]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5,5-Dibromobarbituric acid.

Start: 5,5-Dibromobarbituric
Acid Waste Generation

Wear Appropriate PPE:
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Collect Waste in a
Designated, Compatible Container

Is the container properly labeled
with 'Hazardous Waste' and

the chemical name?

Label the Container Correctly

No

Seal the Container Securely

Yes

Store in a Designated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Hazardous Waste Contractor

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 5,5-Dibromobarbituric acid.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 5,5-Dibromobarbituric acid, contributing to a culture of safety and environmental

responsibility within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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